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Compound of Interest

Compound Name: Blz 945; blz-945

Cat. No.: B13388362 Get Quote

Senior Application Scientist Note: This guide is structured for researchers handling BLZ945

(CSF-1R Inhibitor). While standard SDSs provide baseline data, this document integrates those

requirements with practical laboratory workflows for high-potency small molecules. The

biological activity of BLZ945—specifically its ability to deplete macrophages and alter

hematopoietic lineages—demands that we treat it with a higher containment tier than generic

organic reagents.

Executive Safety Summary
Immediate Action Required: Treat BLZ945 as a High-Potency Bioactive Compound. BLZ945 is

a selective inhibitor of Colony Stimulating Factor 1 Receptor (CSF-1R). Its mechanism involves

significant modulation of the immune system (macrophages/microglia). Improper disposal or

exposure can lead to unintended biological effects in personnel or environmental

bioaccumulation.
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Parameter Specification Operational Implication

CAS Number 953769-46-5
Unique identifier for waste

labeling.

Molecular Weight 398.48 g/mol
Small molecule; potential for

aerosolization.

Solubility DMSO (>20 mg/mL), Ethanol
Insoluble in water. Do not use

water for initial spill cleanup.

GHS Classification

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

Primary routes of entry:

Inhalation (dust) and Dermal

absorption.

Target Organ Macrophages, Microglia
Potential for immune system

modulation upon exposure.

Personal Protective Equipment (PPE) & Engineering
Controls
The "Barrier" Concept: Prevent the compound from ever reaching the worker's breathing zone

or skin.

Engineering Controls[2]
Solids (Powder):Mandatory handling inside a certified Chemical Fume Hood or Biosafety

Cabinet (Class II, Type A2 or B2) to prevent inhalation of particulates.

Liquids (Solutions): Handle in a fume hood. If using high concentrations (>10 mM) or large

volumes, use secondary containment trays to capture potential drips.

PPE Requirements[2][3][4][5][6][7][8]
Respiratory: If weighing powder outside a hood (strongly discouraged), use N95 or P100

respirator.
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Dermal:Double-Gloving is the standard.

Inner Layer: Nitrile (standard 4 mil).

Outer Layer: Nitrile (extended cuff) or Neoprene.

Why? BLZ945 is soluble in organic solvents often used in the lab (DMSO). If DMSO spills

on a single glove, it can carry the inhibitor through the glove material to the skin.

Ocular: Chemical splash goggles (ANSI Z87.1). Standard safety glasses do not provide seal

protection against fine powders.

Waste Disposal Workflows
Scientific Integrity Note: The goal of disposal is not just "getting rid of it," but ensuring the

permanent destruction of the active pharmacophore to prevent environmental toxicity.

Diagram 1: Waste Stream Decision Matrix
This logic flow ensures that BLZ945 is routed to the correct destruction method based on its

physical state.
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Caption: Decision logic for routing BLZ945 waste. Note that "Trace" definitions may vary by

local EHS regulations (often <3% by weight).

Detailed Protocols
A. Solid Waste (Powder, Contaminated PPE)[1]

Collection: Collect all contaminated gloves, weigh boats, and paper towels in a dedicated

hazardous waste bag (often yellow or clearly labeled "Chemotherapy/Hazardous").

Labeling: Label as "Hazardous Waste - Solid - Toxic." Explicitly list "BLZ945" and "CSF-1R

Inhibitor" on the tag.

Disposal: Seal the bag and place it in the facility's High-Temperature Incineration bin.

Why Incineration? Landfilling is unacceptable for bioactive inhibitors. High heat (>1000°C)

is required to break the heterocyclic rings (benzothiazole/pyridine) and render the

molecule biologically inert.

B. Liquid Waste (Stock Solutions, Cell Media)
Prohibition:NEVER pour BLZ945 solutions down the sink.

Segregation:

If dissolved in DMSO/Ethanol: Collect in "Organic Solvent Waste."

If in Cell Culture Media: Collect in "Aqueous Toxic Waste."

Deactivation (Optional but Recommended): For large volumes of dilute media, treating with

10% bleach for 30 minutes can oxidize the compound, but this must be validated. The safest

route remains collection for professional chemical disposal.

C. Empty Containers (Vials)
Triple Rinse Rule:

Rinse 1: Add a small volume of Ethanol or DMSO (solubility match). Shake well. Pour

rinsate into Liquid Waste.
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Rinse 2 & 3: Rinse with water. Pour rinsate into Liquid Waste.

Defacing: Cross out the label. The vial can now be discarded as glass waste or recycled,

depending on local policy.

Spill Response & Decontamination
Scientific Integrity Note: Water is ineffective for cleaning BLZ945 spills due to hydrophobicity.

Using water first will only spread the precipitate.

Diagram 2: Spill Response Logic
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(Inform Lab Personnel)
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Powder Spill
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(Ethanol or DMSO) 4. Soap & Water Wash Dispose as Haz Waste

Click to download full resolution via product page

Caption: Step-by-step spill response. Note the critical use of solvent (Ethanol/DMSO) before

soap and water.

Step-by-Step Cleanup
Evacuate & Isolate: If a powder spill occurs outside a hood, evacuate the immediate area to

allow aerosols to settle (15 mins).

Solubilize: Wet a paper towel with Ethanol (70% or 100%). Gently lay it over the spill. Do not

dry sweep (creates dust).

Wipe: Wipe from the outside in to avoid spreading.

Final Clean: Repeat with soap and water to remove any solvent residue.

Verification: If using a UV lamp, check for fluorescence (some benzothiazoles fluoresce,

though BLZ945 specific fluorescence is weak; visual inspection for white powder residue is

standard).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13388362?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13388362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
National Institutes of Health (NIH). (2022). Waste Disposal Guide: Chemical Waste.

Retrieved from [Link]

U.S. Environmental Protection Agency (EPA). (2019).[2] Management Standards for

Hazardous Waste Pharmaceuticals. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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